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Compound of Interest

Compound Name: 1,3-Dicaffeoylquinic acid

Cat. No.: B1664542

Technical Support Center: 1,3-Dicaffeoylquinic
Acid

This technical support center provides researchers, scientists, and drug development
professionals with essential information for handling and using 1,3-Dicaffeoylquinic acid in
experimental settings.

Solubility Data

The solubility of 1,3-Dicaffeoylquinic acid can vary based on the solvent and experimental
conditions. Below is a summary of reported solubility values.
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Solvent Concentration Molarity (approx.) Source

DMSO (Dimethyl

_ 100 mg/mL 193.63 mM [1][2]
Sulfoxide)
5 mg/mL 9.68 mM [3][4]
Ethanol 0.2 mg/mL 0.39 mM [3114]
Dimethyl Formamide

2 mg/mL 3.87 mM [3][4]

(DMF)
PBS (pH 7.2) 2 mg/mL 3.87 mM [3][4]
Methanol Soluble Not specified [5]
Pyridine Soluble Not specified [5]

Note: The significant variation in reported DMSO solubility (5 mg/mL vs. 100 mg/mL) may be
due to differences in the purity of the compound, the grade and water content of the DMSO,
and the use of techniques such as heating or sonication to aid dissolution.[1][6]

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for preparing a stock solution of 1,3-Dicaffeoylquinic
acid for in vitro experiments?

Al: Dimethyl Sulfoxide (DMSO) is the most commonly recommended solvent for preparing
concentrated stock solutions of 1,3-Dicaffeoylquinic acid for cell-based assays.[1][2][7] It is
also soluble in other organic solvents like ethanol and dimethylformamide (DMF).[3][4]

Q2: How should | prepare a stock solution of 1,3-Dicaffeoylquinic acid in DMSO?

A2: To prepare a stock solution, dissolve the solid 1,3-Dicaffeoylquinic acid in fresh,
anhydrous DMSO to your desired concentration (e.g., 10 mM or higher).[1] To achieve higher
concentrations, warming the solution at 37°C or using an ultrasonic bath may be necessary to
fully dissolve the compound.[2][6]

Q3: What is the maximum concentration of DMSO that is safe for my cell cultures?
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A3: The final concentration of DMSO in your cell culture medium should be kept as low as
possible, ideally 0.5% or less. A concentration of 0.1% is generally considered safe for most
cell lines. It is crucial to include a vehicle control (medium with the same final concentration of
DMSO) in your experiments to account for any solvent effects.

Q4: How should I store the solid compound and my stock solutions of 1,3-Dicaffeoylquinic
acid?

A4:

e Solid Compound: Store the crystalline solid at -20°C for long-term stability, where it can be
stable for at least four years.[3][4]

o Stock Solutions: Aliquot your stock solution into single-use vials to avoid repeated freeze-
thaw cycles. Store these aliquots at -20°C for short-term storage (up to one month) or at
-80°C for long-term storage (up to one year).[1]

Q5: Is 1,3-Dicaffeoylquinic acid stable in aqueous solutions?

A5: Aqueous solutions of 1,3-Dicaffeoylquinic acid are not recommended for storage for more
than one day.[3] For experiments requiring an aqueous buffer, it is best to make fresh dilutions
from your DMSO stock solution just before use.

Troubleshooting Guide

Issue 1: I'm having trouble dissolving 1,3-Dicaffeoylquinic acid in DMSO to the desired
concentration.

e Solution 1: Check your DMSO. DMSO is hygroscopic and can absorb moisture from the air,
which can reduce the solubility of compounds.[1] Use fresh, anhydrous, high-purity DMSO.

e Solution 2: Aid dissolution. Gently warm the solution at 37°C or use an ultrasonic bath to help
dissolve the compound.[2][6] Be cautious with warming, as prolonged heat may degrade the
compound.

e Solution 3: Re-evaluate the target concentration. While some suppliers report solubility up to
100 mg/mL in DMSO, others state a lower solubility of 5 mg/mL.[1][3][4] Your specific batch
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of 1,3-Dicaffeoylquinic acid may have a solubility within this range. Start with a lower
concentration and gradually increase it.

Issue 2: | observed precipitation when | diluted my DMSO stock solution into an aqueous buffer

or cell culture medium.

Solution 1: Lower the final concentration. The compound may not be soluble in the aqueous
solution at the desired final concentration. Try performing serial dilutions to find the highest
workable concentration that does not precipitate.

Solution 2: Adjust the dilution method. When preparing your working solution, add the DMSO
stock drop-wise to the aqueous buffer or medium while vortexing or stirring to ensure rapid
mixing and prevent localized high concentrations that can lead to precipitation.

Solution 3: Consider a different solvent system for in vivo studies. For animal studies,
complex solvent systems are often required. One such system involves a step-by-step
addition of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2][8]

Experimental Protocols

Protocol: Preparation of a 10 mM Stock Solution in DMSO

Preparation: Before opening the vial, allow the solid 1,3-Dicaffeoylquinic acid to equilibrate
to room temperature for at least one hour.

Weighing: Accurately weigh out 5.165 mg of 1,3-Dicaffeoylquinic acid (Formula Weight:
516.5 g/mol ).

Dissolving: Add 1 mL of fresh, sterile, anhydrous DMSO to the solid compound.

Mixing: Vortex the solution until the solid is completely dissolved. If necessary, use an
ultrasonic bath or briefly warm the solution at 37°C to aid dissolution.

Storage: Dispense the stock solution into small, single-use aliquots in sterile microcentrifuge
tubes. Store the aliquots at -20°C or -80°C.

Visualized Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,3-Dicaffeoylquinic acid solubility in DMSO and other
organic solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664542#1-3-dicaffeoylquinic-acid-solubility-in-dmso-
and-other-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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